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Compound of Interest

Compound Name: Fenuron-d5

Cat. No.: B15558661 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Fenuron-d5, a deuterated phenylurea herbicide primarily used as an

internal standard in analytical testing. Adherence to these procedures is critical to ensure

personnel safety and environmental protection.

Fenuron-d5, like its non-deuterated counterpart Fenuron, requires careful handling and

disposal due to its potential for environmental contamination and irritation.[1][2] This guide is

intended for researchers, scientists, and drug development professionals who may handle this

compound.

I. Immediate Safety and Spill Response
In the event of a spill or exposure, immediate action is necessary to mitigate risks.

A. Personal Protective Equipment (PPE): Before handling Fenuron-d5, ensure the following

PPE is worn:

Impervious gloves

Safety glasses or goggles

Appropriate respiratory protection to avoid inhaling dust[3]

B. Spill Containment and Cleanup: Should a spill occur, follow these steps:
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Clear the area of all personnel.[3]

Avoid generating dust.[3]

Use dry cleanup procedures; do not use air hoses.[3]

Collect the spilled material using spark-proof tools and place it in a clean, dry, sealable, and

labeled container for disposal.[1][3]

If contamination of drains or waterways occurs, immediately notify emergency services.[3]

C. First Aid Measures:

If inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration and seek immediate medical attention.[1]

In case of skin contact: Immediately remove contaminated clothing. Wash the affected area

with soap and plenty of water.[1]

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing and consult a physician.[1]

If swallowed: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical

attention.[1]

II. Logistical and Disposal Plan
Proper disposal of Fenuron-d5 is paramount to prevent environmental harm. Discharge into

the environment must be avoided.[1]

A. Waste Collection and Storage:

Collect waste Fenuron-d5 in suitable, closed, and properly labeled containers.[1]

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

materials and foodstuffs.[1][3]
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B. Approved Disposal Methods: The primary recommended methods for the disposal of

Fenuron-d5 are:

Licensed Chemical Destruction Plant: Transfer the material to a licensed facility equipped to

handle chemical waste.[1]

Controlled Incineration: Incinerate the waste in a controlled manner with flue gas scrubbing

to neutralize harmful emissions.[1]

Important Note: Never dispose of Fenuron-d5 by flushing it down drains or into sewer systems.

[1][3]

III. Data Presentation
The following table summarizes key chemical and safety information for Fenuron-d5.

Property Value Source

Chemical Name
N,N-Dimethyl-N'-(phenyl-

d5)urea
[4]

CAS Number 1219802-06-8 [4]

Molecular Formula C₉H₇D₅N₂O [4]

Appearance White Solid [4]

Hazard Statements

Causes serious eye irritation.

May cause respiratory

irritation.

[1]

Disposal
Licensed chemical destruction

plant or controlled incineration.
[1]

IV. Experimental Protocols
While this document focuses on disposal, it is important to note that Fenuron-d5 is primarily

used as an internal standard in analytical methods, such as liquid chromatography-tandem

mass spectrometry (LC-MS/MS), for the quantification of Fenuron in various samples.[2]
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Detailed experimental protocols for its use can be found in specialized analytical chemistry

literature.

V. Fenuron-d5 Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Fenuron-d5.
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Caption: Fenuron-d5 Disposal Decision Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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